Cas no 2385929-87-1 (5-(1-{[(Tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(1-{[(Tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2385929-87-1
• MF: C₁₃H₂₁N₃O₅
• MW: 299.32294344902
• CID: 6032521
• PubChem ID: 165894179
• Update Time: 2025-10-24

5-(1-{[(Tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-{[(tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-705858
• 2385929-87-1
• 5-(1-{[(Tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C13H21N3O5/c1-7(2)6-8(14-12(19)20-13(3,4)5)10-15-9(11(17)18)16-21-10/h7-8H,6H2,1-5H3,(H,14,19)(H,17,18)
• InChI Key： PRCRZSOORPOLQY-UHFFFAOYSA-N
• SMILES： O(C(NC(C1=NC(C(=O)O)=NO1)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 299.14812078g/mol
• Monoisotopic Mass: 299.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Additional information on 5-(1-{[(Tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid

5-(1-{[(Tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2385929-87-1)

The compound 5-(1-{[(Tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid, identified by the CAS registry number 2385929-87-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are widely studied for their diverse applications in drug design and agrochemicals. The structure of this compound features a 1,2,4-oxadiazole ring system substituted with a carboxylic acid group at position 3 and a complex side chain at position 5. The side chain includes a tert-butoxy carbonyl (Boc) protected amino group and a methyl-substituted butyl group, making it a versatile molecule for further functionalization and biological evaluation.

Recent studies have highlighted the potential of oxadiazole derivatives as promising candidates in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that oxadiazole-containing compounds exhibit potent anti-inflammatory and anticancer activities. The presence of the Boc group in this compound suggests that it may serve as an intermediate in peptide synthesis or as a protective agent during multi-step organic transformations. Furthermore, the methyl substitution on the butyl chain could influence the compound's pharmacokinetic properties, such as absorption and bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is followed by functionalization at positions 3 and 5 to introduce the carboxylic acid and the substituted butyl group, respectively. The use of tert-butoxy carbonyl protection ensures that the amino group remains stable during subsequent reactions. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm the structure and purity of this compound.

In terms of applications, this compound is particularly valuable in medicinal chemistry due to its structural flexibility and potential for bioactivity. For example, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in cancer progression. A study published in Nature Communications reported that certain oxadiazole derivatives can modulate protein-protein interactions, a critical target in developing novel cancer therapies. Additionally, the carboxylic acid group can be further modified to introduce bioisosteric replacements or enhance solubility properties.

The environmental impact and safety profile of this compound are also areas of interest. Given its potential use in pharmaceuticals, understanding its degradation pathways and toxicity is essential for regulatory compliance. Preliminary studies suggest that this compound undergoes hydrolytic cleavage under certain conditions, releasing biodegradable byproducts. However, further research is required to fully assess its environmental fate and toxicity profile.

In conclusion, 5-(1-{[(Tert-butoxy)carbonyl]amino}-3-methylbutyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2385929-87-1) represents a valuable molecule with significant potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover its biological activities and applications, this compound is poised to play a crucial role in advancing modern medicine.